Cas no 185445-06-1 (Ethanone, 1-(1,2,4-triazin-3-yl)-)

Ethanone, 1-(1,2,4-triazin-3-yl)- structure
185445-06-1 structure
Product Name:Ethanone, 1-(1,2,4-triazin-3-yl)-
CAS No:185445-06-1
MF:C5H5N3O
MW:123.112700223923
CID:1057616
PubChem ID:45085169
Update Time:2025-04-20

Ethanone, 1-(1,2,4-triazin-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(1,2,4-triazin-3-yl)-
    • 1-(1,2,4-triazin-3-yl)ethanone
    • Ethanone, 1-(1,2,4-triazin-3-yl)- (9CI)
    • 185445-06-1
    • DTXSID60665795
    • SB73622
    • 1-(1,2,4-Triazin-3-yl)ethan-1-one
    • DB-275830
    • Inchi: 1S/C5H5N3O/c1-4(9)5-6-2-3-7-8-5/h2-3H,1H3
    • InChI Key: JHHXWOPNJASHSD-UHFFFAOYSA-N
    • SMILES: O=C(C)C1N=NC=CN=1

Computed Properties

  • Exact Mass: 123.04335
  • Monoisotopic Mass: 123.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.7A^2
  • XLogP3: -0.8

Experimental Properties

  • PSA: 55.74
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd